Cas no 919477-04-6 (Carbamothioic acid, N,N-dimethyl-, O-1,3-butadien-1-yl ester)

• Product name: Carbamothioic acid, N,N-dimethyl-, O-1,3-butadien-1-yl ester
• CAS No: 919477-04-6
• MF: C₇H₁₁NOS
• MW: 157.233340501785
• CID: 763050
• PubChem ID: 71425093

Carbamothioic acid, N,N-dimethyl-, O-1,3-butadien-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid, N,N-dimethyl-, O-1,3-butadien-1-yl ester
• O-buta-1,3-dienyl N,N-dimethylcarbamothioate
• 919477-04-6
• O-Buta-1,3-dien-1-yl dimethylcarbamothioate
• DTXSID90843882

• Inchi： InChI=1S/C7H11NOS/c1-4-5-6-9-7(10)8(2)3/h4-6H,1H2,2-3H3
• InChI Key： XEMILLGAWCVFFR-UHFFFAOYSA-N
• SMILES： CN(C)C(=S)OC=CC=C

Computed Properties

• Exact Mass: 157.05613515g/mol
• Monoisotopic Mass: 157.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 44.6Ų